Cas no 2137658-37-6 ([3,4'-Bipyridin]-5-amine, 1',2',3',6'-tetrahydro-4-methyl-)

• Product Name: [3,4'-Bipyridin]-5-amine, 1',2',3',6'-tetrahydro-4-methyl-
• CAS No: 2137658-37-6
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 5263983
• Update Time: 2025-07-08

[3,4'-Bipyridin]-5-amine, 1',2',3',6'-tetrahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• [3,4'-Bipyridin]-5-amine, 1',2',3',6'-tetrahydro-4-methyl-

• Inchi： 1S/C11H15N3/c1-8-10(6-14-7-11(8)12)9-2-4-13-5-3-9/h2,6-7,13H,3-5,12H2,1H3
• InChI Key： DVOBPSSNXJUDDU-UHFFFAOYSA-N
• SMILES： C1=NC=C(N)C(C)=C1C1=CCNCC1

Additional information on [3,4'-Bipyridin]-5-amine, 1',2',3',6'-tetrahydro-4-methyl-

Comprehensive Overview of [3,4'-Bipyridin]-5-amine, 1',2',3',6'-tetrahydro-4-methyl- (CAS No. 2137658-37-6)

The compound [3,4'-Bipyridin]-5-amine, 1',2',3',6'-tetrahydro-4-methyl- (CAS No. 2137658-37-6) is a specialized bipyridine derivative with significant potential in pharmaceutical and material science research. Its unique molecular structure, featuring a tetrahydro-4-methyl substitution, makes it a subject of growing interest among chemists and researchers. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "What are the uses of bipyridine derivatives?" and "How does [3,4'-Bipyridin]-5-amine function in drug discovery?"

In recent years, the demand for heterocyclic compounds like [3,4'-Bipyridin]-5-amine has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a ligand in catalytic systems or as a building block for small-molecule drugs. Its amine functional group and bipyridine core offer opportunities for modifications, aligning with the industry's focus on structure-activity relationship (SAR) studies. This compound is also being explored in organic electronics, where its electron-rich properties could enhance charge transport in devices.

The synthesis of [3,4'-Bipyridin]-5-amine involves multi-step organic reactions, often starting from pyridine precursors. A key challenge is optimizing yield and purity, a topic frequently searched as "How to synthesize bipyridine derivatives efficiently?" Advanced techniques like microwave-assisted synthesis and flow chemistry are being tested to improve scalability. Its CAS No. 2137658-37-6 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and publications.

From a pharmacological perspective, this compound's tetrahydro moiety suggests potential bioavailability advantages, a hot topic in drug design. Queries like "Can bipyridine amines cross the blood-brain barrier?" highlight its relevance to central nervous system (CNS) drug development. Meanwhile, its methyl group may influence metabolic stability, a concern often raised in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies.

Environmental and green chemistry applications are another area of exploration. With rising interest in "sustainable chemical synthesis," researchers are evaluating [3,4'-Bipyridin]-5-amine as a catalyst in renewable energy systems. Its redox-active properties could contribute to battery materials or photocatalysis, addressing popular searches like "How do bipyridines improve energy storage?"

In summary, [3,4'-Bipyridin]-5-amine, 1',2',3',6'-tetrahydro-4-methyl- (CAS No. 2137658-37-6) represents a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its study aligns with global trends in precision medicine and clean technology, making it a compelling subject for future research. For those inquiring "Where to source high-purity bipyridine derivatives?," reputable chemical suppliers with GMP compliance are essential partners.